5/'-O-(N-(alanyl)sulfamoyl)adenosine
5/'-O-(N-(alanyl)sulfamoyl)adenosine
Brand Name:
Vulcanchem
CAS No.:
112921-04-7
VCID:
VC0053651
InChI:
InChI=1S/C13H19N7O7S/c1-5(14)12(23)19-28(24,25)26-2-6-8(21)9(22)13(27-6)20-4-18-7-10(15)16-3-17-11(7)20/h3-6,8-9,13,21-22H,2,14H2,1H3,(H,19,23)(H2,15,16,17)/t5-,6+,8+,9+,13+/m0/s1
SMILES:
CC(C(=O)NS(=O)(=O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)O)N
Molecular Formula:
C13H19N7O7S
Molecular Weight:
417.4 g/mol
5/'-O-(N-(alanyl)sulfamoyl)adenosine
CAS No.: 112921-04-7
Main Products
VCID: VC0053651
Molecular Formula: C13H19N7O7S
Molecular Weight: 417.4 g/mol
| CAS No. | 112921-04-7 |
|---|---|
| Product Name | 5/'-O-(N-(alanyl)sulfamoyl)adenosine |
| Molecular Formula | C13H19N7O7S |
| Molecular Weight | 417.4 g/mol |
| IUPAC Name | [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl N-[(2S)-2-aminopropanoyl]sulfamate |
| Standard InChI | InChI=1S/C13H19N7O7S/c1-5(14)12(23)19-28(24,25)26-2-6-8(21)9(22)13(27-6)20-4-18-7-10(15)16-3-17-11(7)20/h3-6,8-9,13,21-22H,2,14H2,1H3,(H,19,23)(H2,15,16,17)/t5-,6+,8+,9+,13+/m0/s1 |
| Standard InChIKey | CWWYMWDIYBJVLP-YTMOPEAISA-N |
| Isomeric SMILES | C[C@@H](C(=O)NS(=O)(=O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)O)N |
| SMILES | CC(C(=O)NS(=O)(=O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)O)N |
| Canonical SMILES | CC(C(=O)NS(=O)(=O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)O)N |
| Synonyms | 5'-O-(N-(alanyl)sulfamoyl)adenosine Ala-SA |
| PubChem Compound | 196672 |
| Last Modified | Nov 11 2021 |
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